Cas no 61285-17-4 (1,3-Dioxolane, 2-(7-bromo-1-methylheptyl)-2-methyl-)

• Product Name: 1,3-Dioxolane, 2-(7-bromo-1-methylheptyl)-2-methyl-
• CAS No: 61285-17-4
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• CID: 485871
• PubChem ID: 71397429
• Update Time: 2025-04-19

1,3-Dioxolane, 2-(7-bromo-1-methylheptyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-(7-bromo-1-methylheptyl)-2-methyl-
• 2-(8-bromooctan-2-yl)-2-methyl-1,3-dioxolane
• DTXSID60818926
• 61285-17-4

• Inchi： 1S/C12H23BrO2/c1-11(7-5-3-4-6-8-13)12(2)14-9-10-15-12/h11H,3-10H2,1-2H3
• InChI Key： FOKLYNIBDROKPC-UHFFFAOYSA-N
• SMILES： BrCCCCCCC(C)C1(C)OCCO1

Computed Properties

• Exact Mass: 278.08819
• Monoisotopic Mass: 278.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46